Cas no 2649064-29-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate
• CAS No: 2649064-29-7
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 6494414
• PubChem ID: 165724410
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate
• 2649064-29-7
• EN300-6515662

• Inchi： 1S/C15H11N3O4S/c19-12(7-9-8-23-15-16-5-6-17(9)15)22-18-13(20)10-3-1-2-4-11(10)14(18)21/h1-4,8H,5-7H2
• InChI Key： SEFHSZBNWSDTRN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N2C1=NCC2

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate (CAS No. 2649064-29-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate (CAS No. 2649064-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an isoindole-1,3-dione moiety with an imidazo[2,1-b][1,3]thiazole acetic acid ester, making it a versatile intermediate for drug discovery and development.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is known for its role in enhancing the pharmacological properties of bioactive molecules, while the imidazo[2,1-b][1,3]thiazole scaffold is frequently explored for its antimicrobial and anti-inflammatory potential. Researchers are particularly interested in this compound due to its potential applications in designing novel small-molecule inhibitors and enzyme modulators.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate has surged, driven by advancements in targeted drug delivery and precision medicine. Its structural complexity allows for fine-tuning of pharmacokinetic properties, making it a valuable candidate for cancer therapeutics and neurodegenerative disease research.

One of the most frequently asked questions about this compound is its synthetic route and scalability. The synthesis typically involves multi-step organic reactions, including esterification and cyclization, to achieve high purity. Laboratories specializing in custom synthesis often optimize these processes to meet the needs of pharmaceutical developers.

Another area of interest is the compound's solubility and stability under various conditions. Researchers emphasize the importance of formulation optimization to enhance its bioavailability, especially for oral administration. Recent studies have explored its compatibility with nanocarriers and liposomal delivery systems to improve therapeutic outcomes.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Pricing varies based on purity and supplier reliability, with analytical certification (e.g., HPLC, NMR) being a critical factor for procurement.

Given the growing interest in structure-activity relationship (SAR) studies, this compound serves as a key building block for medicinal chemists. Its derivatives are being evaluated for kinase inhibition and receptor binding activities, aligning with trends in personalized medicine and biomarker discovery.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}acetate (CAS No. 2649064-29-7) represents a cutting-edge tool in modern drug development. Its multifaceted applications and adaptability to high-throughput screening underscore its relevance in both academic and industrial research settings.